Cas no 19179-12-5 (Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione)

• Product Name: Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• CAS No: 19179-12-5
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• MDL: MFCD01083707
• CID: 190646
• PubChem ID: 193540
• Update Time: 2025-10-31

Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• Cyclo(Pro-Gly)
• Pyrrolo[1,2-a]pyrazine-1,4-dione,hexahydro-
• Pyrrolidino[1,2-a]piperazine-3,6-dione
• cyclo(glycylprolyl)
• (Pro-Gly).Hexahydro-pyrrolo[1,2-a]pyrazine-1,4-dione
• 2,3,6,7,8,8a-hexahydropyrrolo[1,2-a]pyrazine-1,4-dione
• Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro- (6CI,7CI,8CI,9CI)
• Cyclo(Gly-L-Pro)
• octahydropyrrolo[1,2-a]piperazine-1,4-dione
• Cyclo(gly-pro)
• OWOHLURDBZHNGG-UHFFFAOYSA-N
• Cyclo-Gly-Pro
• Cyclo(gly-O-pro)
• cyclo-GP
• cyclo-L-prolylglycine
• cyclo-Glycyl-L-Proline
• Glycyl-L-proline lactam
• HMS3604O06
• HMS1629L11
• 6826AJ
• NSC615303
• SB11359
• RP2184
• SY259692
• AB89337
• P10167
• J-521452
• Pyrrolo[1,2-a]pyrazine-1,4-dione, hexahydro-
• Cyclo-prolylglycine
• 19179-12-5
• (S)-Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione, Cyclo-Gly-Pro, CYCLO(-GLY-PRO)
• AKOS015936158
• Cyclo-(Pro-Gly)
• FT-0773992
• CHEMBL4564062
• SCHEMBL3016264
• SY016713
• Cyclo-Gly-Pro, >=98% (GC/HPLC)
• HY-W062171
• Cyclo(glycyl-L-prolyl)
• EN300-73039
• MFCD01083707
• A880355
• Pyrrolo(1,2-a)pyrazine-1,4-dione, hexahydro-, (S)-
• MFCD00055967
• NSC-615303
• Z1154665601
• AS-50420
• CHEBI:181570
• MFCD14636653
• SY007991
• FT-0728029
• CS-0054025
• Pyrrolopiperazine-2,5-dione
• DB-025064

• MDL： MFCD01083707
• Inchi： 1S/C7H10N2O2/c10-6-4-8-7(11)5-2-1-3-9(5)6/h5H,1-4H2,(H,8,11)
• InChI Key： OWOHLURDBZHNGG-UHFFFAOYSA-N
• SMILES： O=C1C2CCCN2C(CN1)=O

Computed Properties

• Exact Mass: 154.0743
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4
• XLogP3: -0.6

Experimental Properties

• Color/Form: Oil
• Boiling Point: 447.9 ℃ at 760 mmHg
• Flash Point: 224.7℃
• PSA: 49.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Alpha amino acids and derivatives

Additional information on Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione

Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (CAS No. 19179-12-5): A Comprehensive Overview

Hexahydropyrrolo[1,2-a]pyrazine-1,4-dione, identified by its CAS number 19179-12-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of bicyclic nitrogen-containing heterocycles, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural framework of hexahydropyrrolo[1,2-a]pyrazine-1,4-dione consists of a fused ring system comprising a pyrrole and a pyrazine moiety, linked by a six-membered saturated ring. This configuration imparts distinct electronic and steric properties, making it a valuable scaffold for the design and synthesis of novel bioactive molecules.

The chemical structure of hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (CAS No. 19179-12-5) features two carbonyl groups at the 1 and 4 positions of the pyrazine ring, which can serve as reactive sites for further functionalization. This characteristic has enabled researchers to modify the molecule in various ways, leading to the development of derivatives with enhanced pharmacological properties. The compound’s ability to undergo selective reactions at these carbonyl sites has been exploited in multiple synthetic pathways, facilitating its incorporation into more complex molecular architectures.

In recent years, hexahydropyrrolo[1,2-a]pyrazine-1,4-dione has been studied extensively for its potential role in drug discovery and development. Its structural motif is reminiscent of several bioactive natural products and pharmacologically relevant compounds, suggesting that it may exhibit similar biological functions. Preliminary studies have indicated that derivatives of this compound may possess properties such as antimicrobial, anti-inflammatory, and anticancer activities. These findings have prompted further investigation into the pharmacological profile of hexahydropyrrolo[1,2-a]pyrazine-1,4-dione and its analogs.

The synthesis of hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (CAS No. 19179-12-5) typically involves multi-step organic reactions that construct the bicyclic framework while introducing the necessary functional groups. Common synthetic routes include cyclization reactions followed by oxidation or reduction steps to achieve the desired substitution patterns. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for medicinal chemistry applications.

The biological activity of hexahydropyrrolo[1,2-a]pyrazine-1,4-dione has been explored in various preclinical models. Research has shown that certain derivatives exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. These findings have opened up new avenues for therapeutic intervention in chronic diseases characterized by aberrant cellular signaling pathways. Additionally, the compound’s ability to interact with biological targets has been investigated using computational modeling techniques, which have helped predict its potential binding modes and interactions with proteins.

In the context of drug discovery, the structural versatility of hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (CAS No. 19179-12-5) makes it an attractive scaffold for medicinal chemists. By modifying specific regions of the molecule, researchers can fine-tune its pharmacological properties to optimize potency, selectivity, and pharmacokinetic behavior. This approach has led to the identification of several promising lead compounds that are currently undergoing further preclinical evaluation.

The future prospects for hexahydropyrrolo[1,2-a]pyrazine-1,4-dione in pharmaceutical research are promising. Ongoing studies aim to elucidate its mechanism of action and explore its potential in treating a range of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of laboratory findings into clinical applications. As our understanding of this compound’s properties continues to grow, it is likely that new therapeutic strategies will emerge based on its unique chemical characteristics.

The synthesis and application of hexahydropyrrolo[1,2-a]pyrazine-1,4-dione (CAS No. 19179-12-5) represent a significant advancement in heterocyclic chemistry and drug development. Its versatile structure and potential biological activities make it a valuable asset in the quest for novel therapeutic agents. As research progresses，this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.